Cas no 172839-73-5 (4H-1,2,4-Triazole-4-butanenitrile (9CI);)

• Product Name: 4H-1,2,4-Triazole-4-butanenitrile (9CI)
• CAS No: 172839-73-5
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 905726
• PubChem ID: 15192327
• Update Time: 2025-04-19

4H-1,2,4-Triazole-4-butanenitrile (9CI); Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-butanenitrile (9CI)
• 4H-1,2,4-Triazole-4-butanenitrile(9CI)
• 4-[1,2,4]Triazol-4-yl-butyronitrile
• 4-(4H-1,2,4-Triazol-4-yl)butanenitrile
• 172839-73-5
• AKOS011960604
• 4-(1,2,4-triazol-4-yl)butanenitrile
• 4H-1,2,4-Triazole-4-butanenitrile (9CI);

• Inchi： 1S/C6H8N4/c7-3-1-2-4-10-5-8-9-6-10/h5-6H,1-2,4H2
• InChI Key： HTDXVNJBJUXUGC-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)CCCC#N

Computed Properties

• Exact Mass: 136.07504
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.5